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Compound of Interest

Compound Name: 3,4-Dimethoxythiophene

Cat. No.: B1306923

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

3,4-Dimethoxythiophene (DMOT) has emerged as a highly versatile precursor in organic
synthesis, primarily recognized for its role in the development of advanced electroactive
materials and as a building block for complex organic molecules. Its unique electronic
properties, stemming from the electron-donating methoxy groups on the thiophene ring, make it
a cornerstone for creating conductive polymers and a valuable intermediate in pharmaceutical
chemistry.

Core Properties and Synthesis

3,4-Dimethoxythiophene is a colorless to light yellow liquid with a boiling point of 100-102 °C
at 10-11 mmHg.[1][2][3] It is characterized by its solubility in most organic solvents and is
typically available in purities of 97% or higher.[3] The primary synthesis of DMOT involves the
ring-closure reaction of 2,3-dimethoxy-1,3-butadiene with sulfur dichloride in a hexane medium.
[1][2][4] An alternative route involves the reaction of 3,4-dibromothiophene with sodium
methoxide, catalyzed to produce DMOT.[3]
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Property Value

Molecular Formula C6HB802S[4]

Molecular Weight 144.19 g/mol [4]

Boiling Point 100-102 °C/ 10-11 mmHg[2]
Density 1.209 g/mL at 25 °C[2]
Refractive Index n20/D 1.5409

Purity 297%][2]

Gateway to Conductive Polymers: The Synthesis of
PEDOT

The most prominent application of 3,4-dimethoxythiophene is as a direct precursor to 3,4-
ethylenedioxythiophene (EDOT), the monomer for the highly successful conductive polymer,
poly(3,4-ethylenedioxythiophene) (PEDOT).[1][5] PEDOT is renowned for its high electrical
conductivity, optical transparency, and stability, making it invaluable in organic electronics like
OLEDs, organic solar cells, and antistatic coatings.[3][6][7]

The conversion of DMOT to EDOT is achieved through a trans-etherification reaction with
ethylene glycol, typically catalyzed by p-toluenesulfonic acid.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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